molecular formula C18H19N2S+ B3187635 2-[4-(Dimethylamino)styryl]-3-methyl-3-benzothiazolium CAS No. 16197-32-3

2-[4-(Dimethylamino)styryl]-3-methyl-3-benzothiazolium

Cat. No.: B3187635
CAS No.: 16197-32-3
M. Wt: 295.4 g/mol
InChI Key: VCZBIKURSGZDKK-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of similar styryl dyes has been studied in the literature . For instance, the changes in the spectral and luminescent properties of 4-[4-(dimethylamino)styryl]-1-methylpyridinium iodide (4-DASPI) in the sol–gel synthesis of 3D silicate matrix on the basis of tetrakis (2-hydroxyethyl)orthosilicate (THEOS) have been studied .

Safety and Hazards

The safety data sheet for a similar compound, 2-[4-(Dimethylamino)styryl]-1-ethylpyridinium iodide, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .

Properties

16197-32-3

Molecular Formula

C18H19N2S+

Molecular Weight

295.4 g/mol

IUPAC Name

N,N-dimethyl-4-[2-(3-methyl-1,3-benzothiazol-3-ium-2-yl)ethenyl]aniline

InChI

InChI=1S/C18H19N2S/c1-19(2)15-11-8-14(9-12-15)10-13-18-20(3)16-6-4-5-7-17(16)21-18/h4-13H,1-3H3/q+1

InChI Key

VCZBIKURSGZDKK-UHFFFAOYSA-N

SMILES

C[N+]1=C(SC2=CC=CC=C21)C=CC3=CC=C(C=C3)N(C)C

Canonical SMILES

C[N+]1=C(SC2=CC=CC=C21)C=CC3=CC=C(C=C3)N(C)C

Origin of Product

United States

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